N-(3,4-difluorophenyl)-2-{[(4-fluorophenyl)sulfonyl]amino}acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[(4-fluorophenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C14H11F3N2O3S/c15-9-1-4-11(5-2-9)23(21,22)18-8-14(20)19-10-3-6-12(16)13(17)7-10/h1-7,18H,8H2,(H,19,20)
• InChI Key: SGNRAJHIWBJFMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)S(=O)(=O)NCC(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C14H11F3N2O3S
• Molecular Weight: 344.31 g/mol

Description

N-(3,4-difluorophenyl)-2-{[(4-fluorophenyl)sulfonyl]amino}acetamide, also known as DASA-58, is a small molecule inhibitor that has been extensively studied in recent years due to its potential therapeutic applications. This compound is a member of the sulfonamide family and has been shown to inhibit the activity of several enzymes that are involved in various cellular processes.

Mechanism of Action

N-(3,4-difluorophenyl)-2-{[(4-fluorophenyl)sulfonyl]amino}acetamide inhibits the activity of several enzymes by binding to their active sites and preventing substrate binding. For example, this compound binds to the ATP-binding site of CK2 and prevents the phosphorylation of its substrates. Similarly, this compound binds to the acetyl-CoA-binding site of p300/CBP and prevents the acetylation of its substrates.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. For example, this compound has been shown to induce apoptosis in cancer cells, reduce tumor growth in animal models, and induce differentiation in leukemia cells. This compound has also been shown to inhibit the activity of the histone acetyltransferase p300/CBP, which is involved in the regulation of gene expression. Inhibition of p300/CBP by this compound has been shown to reduce the expression of several oncogenes and induce the expression of several tumor suppressor genes.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-2-{[(4-fluorophenyl)sulfonyl]amino}acetamide has several advantages for lab experiments. For example, this compound is a small molecule inhibitor that can be easily synthesized and purified. This compound also has high potency and selectivity for its target enzymes, which allows for precise control of their activity. However, this compound also has several limitations for lab experiments. For example, this compound has poor solubility in water, which can limit its bioavailability in cell culture and animal models. This compound also has poor pharmacokinetic properties, which can limit its efficacy in vivo.

Future Directions

There are several future directions for the study of N-(3,4-difluorophenyl)-2-{[(4-fluorophenyl)sulfonyl]amino}acetamide. For example, further studies are needed to determine the efficacy of this compound in other types of cancer and in combination with other therapies. Further studies are also needed to optimize the pharmacokinetic properties of this compound and develop more potent and selective inhibitors of its target enzymes. Finally, further studies are needed to elucidate the molecular mechanisms underlying the effects of this compound on cellular processes and gene expression.

Scientific Research Applications

N-(3,4-difluorophenyl)-2-{[(4-fluorophenyl)sulfonyl]amino}acetamide has been extensively studied in the context of cancer research due to its ability to inhibit the activity of several enzymes that are involved in various cellular processes. For example, this compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. Inhibition of CK2 by this compound has been shown to induce apoptosis in cancer cells and reduce tumor growth in animal models. This compound has also been shown to inhibit the activity of the histone acetyltransferase p300/CBP, which is involved in the regulation of gene expression. Inhibition of p300/CBP by this compound has been shown to induce differentiation in leukemia cells and reduce tumor growth in animal models.